Cas no 61760-85-8 (Np(4-N-pentylphenyl)phenol)

• Product Name: Np(4-N-pentylphenyl)phenol
• CAS No: 61760-85-8
• MF: C₁₇H₂₀O
• MW: 240.340105056763
• MDL: MFCD06658183
• CID: 57739
• PubChem ID: 13067205
• Update Time: 2025-09-26

Np(4-N-pentylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-n-Pentylphenyl)phenol
• 4-(4-pentylphenyl)phenol
• 4'-pentylbiphenyl-4-ol
• [1,1'-Biphenyl]-4-ol,4'-pentyl
• 4-(4-n-pentylphenyl)-phenol
• 4-hydroxy-4'-n-pentyl biphenyl
• 4-hydroxy-4'-pentyl biphenyl
• 4-n-pentyl-4'-hydroxybiphenyl
• 4'-Pentyl-[1,1'-biphenyl]-4-ol
• 4'-pentyl-4-hydroxybyphenyl
• 61760-85-8
• DTXSID70517110
• AKOS015917954
• 4-hydroxy-4'-n-pentylbiphenyl
• [1,1'-Biphenyl]-4-ol, 4'-pentyl-
• 4'-Pentyl[1,1'-biphenyl]-4-ol
• SCHEMBL982418
• F13749
• A833408
• FT-0640786
• Np(4-N-pentylphenyl)phenol

• MDL： MFCD06658183
• Inchi： 1S/C17H20O/c1-2-3-4-5-14-6-8-15(9-7-14)16-10-12-17(18)13-11-16/h6-13,18H,2-5H2,1H3
• InChI Key： HTSCPVPNXMPNQZ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 240.15100
• Monoisotopic Mass: 240.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 372.6 °C at 760 mmHg
• Flash Point: 176 °C
• Refractive Index: 1.56
• PSA: 20.23000
• LogP: 4.79190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives